Cas no 2680665-16-9 (tert-butyl N-{2-4-bromo-2-(trifluoromethyl)phenoxy-2,2-difluoroethyl}carbamate)

• Product Name: tert-butyl N-{2-4-bromo-2-(trifluoromethyl)phenoxy-2,2-difluoroethyl}carbamate
• CAS No: 2680665-16-9
• MF: C₁₄H₁₅BrF₅NO₃
• MW: 420.169821023941
• CID: 5621231
• PubChem ID: 165927182
• Update Time: 2025-05-28

tert-butyl N-{2-4-bromo-2-(trifluoromethyl)phenoxy-2,2-difluoroethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680665-16-9
• EN300-28303916
• tert-butyl N-{2-[4-bromo-2-(trifluoromethyl)phenoxy]-2,2-difluoroethyl}carbamate
• tert-butyl N-{2-4-bromo-2-(trifluoromethyl)phenoxy-2,2-difluoroethyl}carbamate

• Inchi： 1S/C14H15BrF5NO3/c1-12(2,3)24-11(22)21-7-13(16,17)23-10-5-4-8(15)6-9(10)14(18,19)20/h4-6H,7H2,1-3H3,(H,21,22)
• InChI Key： NIKYRAAVJQQGAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)OC(CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 419.01555g/mol
• Monoisotopic Mass: 419.01555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{2-4-bromo-2-(trifluoromethyl)phenoxy-2,2-difluoroethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-4-bromo-2-(trifluoromethyl)phenoxy-2,2-difluoroethyl}carbamate (CAS No. 2680665-16-9)

The compound tert-butyl N-{2-4-bromo-2-(trifluoromethyl)phenoxy-2,2-difluoroethyl}carbamate (CAS No. 2680665-16-9) is a highly specialized fluorinated organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and difluoroethyl moiety, make it a valuable building block for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing targeted therapies and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions in AI-driven drug discovery platforms relates to "fluorinated compounds in medicinal chemistry," where this molecule fits perfectly. The presence of both bromo and trifluoromethyl substituents enhances its ability to participate in cross-coupling reactions, a hot topic in organofluorine chemistry. Recent publications highlight how such compounds improve metabolic stability in drug candidates—a critical factor addressed in 2024 pharmaceutical R&D trends. Its carbamate-protected amine functionality further allows controlled deprotection, making it ideal for peptide synthesis and prodrug development.

From an industrial perspective, the demand for halogenated intermediates like CAS 2680665-16-9 has surged due to their utility in OLED materials and liquid crystal formulations. The electronics industry specifically values its thermal stability and electron-withdrawing properties, frequently discussed in forums about advanced material science. Analytical data shows peak interest in "synthetic routes for bromo-trifluoromethyl aromatics"—a niche where this compound serves as a benchmark. Proper handling requires anhydrous conditions, as emphasized in recent green chemistry guidelines to minimize hydrolysis of the tert-butoxycarbonyl (Boc) group.

Environmental considerations are paramount, with persistent organic pollutants (POPs) regulations driving innovation in biodegradable fluorochemicals. Unlike older-generation fluorinated compounds, 2680665-16-9 demonstrates improved ecological profiles in preliminary studies—a key selling point for ESG-compliant manufacturing. Its selective reactivity also reduces waste generation, addressing the "atom economy" principle central to modern process chemistry optimization.

In analytical characterization, techniques like 19F-NMR and HRMS are essential for verifying the purity of this compound, as queried in spectroscopy databases. The 4-bromo-2-(trifluoromethyl)phenoxy segment produces distinctive spin-spin coupling patterns, useful for academic teaching on complex NMR interpretation. Storage recommendations (-20°C under nitrogen) frequently appear in chemical inventory management systems, reflecting its sensitivity to oxidative degradation.

Future applications may exploit its hydrogen-bonding capacity for supramolecular chemistry projects, particularly in crystal engineering studies trending in nanotechnology circles. Patent analyses reveal growing IP activity around similar difluoroethyl ethers, suggesting expanding commercial relevance. As computational chemistry tools advance, virtual screening of 2680665-16-9 derivatives could accelerate discovery in GPCR-targeted drugs—a dominant theme in AI-assisted molecular design conferences.